Cas no 1212939-43-9 ((R)-3-(Pyridin-4-yl)morpholine)

(R)-3-(Pyridin-4-yl)morpholine is a chiral morpholine derivative featuring a pyridine substituent at the 3-position. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile building block for asymmetric synthesis. The (R)-enantiomer offers stereochemical precision, which is critical for applications in drug discovery, particularly in the development of bioactive molecules with specific receptor interactions. Its rigid heterocyclic structure provides a stable scaffold for further functionalization, while the pyridine moiety enhances solubility and binding affinity. The compound is typically employed in the synthesis of ligands, catalysts, and intermediates for enantioselective transformations. High purity grades are available to ensure reproducibility in research applications.

(R)-3-(Pyridin-4-yl)morpholine structure

1212939-43-9 structure

Product Name:(R)-3-(Pyridin-4-yl)morpholine

CAS No:1212939-43-9

MF:C₉H₁₂N₂O

MW:164.204381942749

CID:1034869

PubChem ID:71607320

Update Time:2025-06-12

(R)-3-(Pyridin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

- (R)-3-(Pyridin-4-yl)morpholine
- (3R)-3-pyridin-4-ylmorpholine
- (3R)-3-(Pyridin-4-yl)morpholine
- DTXSID50856276
- DB-223427
- 1212939-43-9
- MDL： MFCD11018347
- Inchi： 1S/C9H12N2O/c1-3-10-4-2-8(1)9-7-12-6-5-11-9/h1-4,9,11H,5-7H2/t9-/m0/s1
- InChI Key： JXKIACFCCSSPTM-VIFPVBQESA-N
- SMILES： O1CCN[C@H](C2C=CN=CC=2)C1

Computed Properties

Exact Mass: 164.094963011g/mol
Monoisotopic Mass: 164.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 34.2Å²

(R)-3-(Pyridin-4-yl)morpholine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM162997-1g	(R)-3-(pyridin-4-yl)morpholine	1212939-43-9	95%	1g	$916	2021-08-05
Chemenu	CM162997-1g	(R)-3-(pyridin-4-yl)morpholine	1212939-43-9	95%	1g	$1075	2023-02-18
Alichem	A029195140-1g	(R)-3-(Pyridin-4-yl)morpholine	1212939-43-9	95%	1g	$2010.00	2023-09-04
Alichem	A029195140-5g	(R)-3-(Pyridin-4-yl)morpholine	1212939-43-9	95%	5g	$4830.70	2023-09-04

(R)-3-(Pyridin-4-yl)morpholine Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551

Additional information on (R)-3-(Pyridin-4-yl)morpholine

Comprehensive Overview of (R)-3-(Pyridin-4-yl)morpholine (CAS No. 1212939-43-9): Properties, Applications, and Industry Insights

The compound (R)-3-(Pyridin-4-yl)morpholine (CAS No. 1212939-43-9) is a chiral morpholine derivative featuring a pyridine substituent, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural framework, combining a morpholine ring with a pyridinyl group, makes it a versatile intermediate for synthesizing bioactive molecules. This article delves into its molecular characteristics, synthetic routes, and emerging applications while addressing frequently searched queries such as "chiral building blocks in drug discovery" and "pyridine-based heterocycles in medicinal chemistry."

From a structural perspective, (R)-3-(Pyridin-4-yl)morpholine exhibits a stereocenter at the 3-position of the morpholine ring, rendering it optically active. This chirality is critical for its role in asymmetric synthesis, particularly in designing enzyme inhibitors and receptor modulators. Researchers often highlight its hydrogen-bonding capacity and lipophilic balance, which contribute to improved pharmacokinetic profiles in drug candidates. Recent publications have explored its utility in kinase-targeted therapies, aligning with the growing demand for precision medicine solutions.

The synthesis of CAS No. 1212939-43-9 typically involves enantioselective methods, such as asymmetric hydrogenation or resolution techniques, to ensure high optical purity. Industry professionals frequently search for "scalable synthesis of chiral morpholines" or "green chemistry approaches for heterocyclic compounds," reflecting a shift toward sustainable production. Notably, catalytic systems employing transition-metal complexes or organocatalysts have shown promise in improving yield and reducing waste—a key consideration for ESG-compliant manufacturing.

In pharmaceutical applications, (R)-3-(Pyridin-4-yl)morpholine serves as a precursor for central nervous system (CNS) drugs and anti-inflammatory agents. Its pyridine moiety enhances blood-brain barrier permeability, a feature extensively discussed in forums on "BBB-penetrating drug design." Preclinical studies suggest potential in treating neurodegenerative disorders, coinciding with rising global interest in Alzheimer's disease therapeutics and Parkinson's disease research.

Beyond biomedicine, this compound finds niche applications in catalysis and material science. Its ability to coordinate with metals has spurred investigations into ligand design for homogeneous catalysis, addressing industrial needs for efficient cross-coupling reactions. Additionally, its thermal stability makes it relevant for high-performance polymer additives, a topic gaining traction in sustainable packaging discussions.

Quality control of 1212939-43-9 demands rigorous analytical protocols, including chiral HPLC and NMR spectroscopy, to verify enantiomeric excess—a common concern among purchasers searching for "certified chiral purity standards." Regulatory compliance with ICH guidelines and REACH regulations further underscores its commercial viability in global markets.

Emerging trends highlight the compound's relevance in AI-driven drug discovery, where its structural fingerprints are used to train machine learning models for de novo molecular design. This intersects with popular searches on "computational chemistry tools for lead optimization" and "fragment-based drug discovery," positioning (R)-3-(Pyridin-4-yl)morpholine as a bridge between traditional medicinal chemistry and digital innovation.

In conclusion, CAS No. 1212939-43-9 represents a multifaceted tool for modern chemical research, with applications spanning life sciences and advanced materials. Its synergy with cutting-edge technologies and alignment with sustainability goals ensure its continued prominence in scientific literature and industrial workflows.